N-[5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl]-N-ethyl-N'-(2-fluorophenyl)urea

• IUPAC Name: 1-[5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl]-1-ethyl-3-(2-fluorophenyl)urea
• InChI: InChI=1S/C17H14ClFN4OS/c1-2-23(16(24)20-14-6-4-3-5-13(14)19)17-22-21-15(25-17)11-7-9-12(18)10-8-11/h3-10H,2H2,1H3,(H,20,24)
• InChI Key: UZPKQXXBQHZSDT-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=NN=C(S1)C2=CC=C(C=C2)Cl)C(=O)NC3=CC=CC=C3F
• Molecular Formula: C17H14ClFN4OS
• Molecular Weight: 376.8 g/mol

Description

N-[5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl]-N-ethyl-N'-(2-fluorophenyl)urea, also known as EFU-2, is a chemical compound that has gained significant attention in scientific research. It belongs to the class of thiadiazole derivatives and is known for its potential applications in various fields, including medicine, agriculture, and material science.

Mechanism of Action

The mechanism of action of N-[5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl]-N-ethyl-N'-(2-fluorophenyl)urea is not fully understood. However, it is believed to exert its effects by inhibiting various enzymes and proteins in the body. For example, it has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation. It has also been found to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. In vitro studies have shown that it can induce apoptosis (programmed cell death) in cancer cells. It has also been found to inhibit the growth of bacteria and fungi.

Advantages and Limitations for Lab Experiments

N-[5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl]-N-ethyl-N'-(2-fluorophenyl)urea has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it exhibits a high degree of stability under various conditions. However, it also has some limitations. For example, it has a relatively low solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are several future directions for research on N-[5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl]-N-ethyl-N'-(2-fluorophenyl)urea. One area of interest is the development of more efficient synthesis methods to improve the yield and purity of the compound. Another area of interest is the investigation of its potential use in treating other diseases, such as autoimmune disorders and viral infections. Additionally, further studies are needed to elucidate the mechanism of action of this compound and to identify potential targets for its use in medicine and agriculture.

Synthesis Methods

N-[5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl]-N-ethyl-N'-(2-fluorophenyl)urea can be synthesized by several methods, including the reaction of 4-chlorobenzenesulfonyl chloride with ethyl isocyanate, followed by reaction with 2-fluoroaniline and 2-amino-1,3,4-thiadiazole. Another method involves the reaction of 2-fluoroaniline with 4-chlorobenzenesulfonyl chloride, followed by reaction with ethyl isocyanate and 2-amino-1,3,4-thiadiazole. These methods have been optimized to yield high purity and high yield of this compound.

Scientific Research Applications

N-[5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl]-N-ethyl-N'-(2-fluorophenyl)urea has been extensively studied for its potential applications in various fields. In medicine, it has been found to exhibit anti-cancer, anti-inflammatory, and anti-bacterial properties. It has also been investigated for its potential use in treating neurological disorders, such as Alzheimer's disease and Parkinson's disease.
In agriculture, this compound has been found to exhibit herbicidal and insecticidal properties. It has been investigated for its potential use in controlling weeds and pests in crops.
In material science, this compound has been found to exhibit unique optical and electronic properties. It has been investigated for its potential use in the development of advanced materials, such as OLEDs and solar cells.